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Executive Summary: The Halogenated Imperative
2,4-Dichlorobenzophenone (CAS: 19811-05-3) is a halogenated aromatic ketone widely used

as a photo-initiator and pharmaceutical intermediate.[1] Unlike standard organic waste, the

presence of two chlorine atoms on the benzene ring dictates a strict disposal protocol.[1]

The Critical Rule: This compound must be managed as Halogenated Organic Waste.[1]

Improper disposal (e.g., mixing with non-halogenated solvents or drain disposal) creates two

specific risks:

Environmental Persistence: Chlorinated aromatics are resistant to biodegradation and toxic

to aquatic life (H410/H411).[1]

Incineration Hazards: If burned at standard low temperatures (<850°C), chlorinated

compounds can facilitate the formation of dioxins and furans.[1] They require high-

temperature incineration (>1100°C) with specific flue gas scrubbing (HCl removal).[1]

Hazard Profile & Safety Data
Before handling waste, verify the material state.[1] 2,4-Dichlorobenzophenone is typically a

solid at room temperature but may be present in reaction mixtures.[1]
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Property Data Operational Implication

Physical State
Solid (White to off-white

powder)

Dust generation risk during

transfer.[1]

Water Solubility Insoluble

DO NOT attempt to dilute with

water for drain disposal.[1] It

will precipitate and clog

plumbing traps.[1]

Flash Point >100°C (Combustible)
Low flammability risk, but

contributes to fire load.[1]

Reactivity
Stable; Incompatible with

strong oxidizers

Segregate from nitric acid or

perchlorates in waste storage.

[1]

Toxicity
Skin/Eye Irritant; Aquatic

Toxicity

Zero-discharge policy to sewer

systems.[1]

Personal Protective Equipment (PPE) Matrix
Hand Protection: Nitrile rubber gloves (0.11 mm thickness) are sufficient for solid handling.[1]

If dissolved in solvents like Dichloromethane (DCM), upgrade to PVA or Viton gloves.[1]

Respiratory: If handling large solid quantities outside a fume hood, use an N95/P2 dust mask

to prevent inhalation of particulates.[1]

Eye/Body: Safety glasses with side shields and a standard lab coat.[1]

Step-by-Step Disposal Workflows
Scenario A: Disposal of Pure Solid Reagent
Best for: Expired shelf-life chemicals or excess solid weighing.[1]

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.[1]

Labeling: Affix a hazardous waste tag immediately.[1]

Primary Constituent:[1][2][3][4][5][6] 2,4-Dichlorobenzophenone.[1][2][3][7]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.cpachem.com/msds?num=SB30370&dnl=sd_-_4%2C4%27-Dichlorobenzophenone_CAS_90-98-2_EC_202-030-1_%28SB30370%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB30370&dnl=sd_-_4%2C4%27-Dichlorobenzophenone_CAS_90-98-2_EC_202-030-1_%28SB30370%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB30370&dnl=sd_-_4%2C4%27-Dichlorobenzophenone_CAS_90-98-2_EC_202-030-1_%28SB30370%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB30370&dnl=sd_-_4%2C4%27-Dichlorobenzophenone_CAS_90-98-2_EC_202-030-1_%28SB30370%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB30370&dnl=sd_-_4%2C4%27-Dichlorobenzophenone_CAS_90-98-2_EC_202-030-1_%28SB30370%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB30370&dnl=sd_-_4%2C4%27-Dichlorobenzophenone_CAS_90-98-2_EC_202-030-1_%28SB30370%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB30370&dnl=sd_-_4%2C4%27-Dichlorobenzophenone_CAS_90-98-2_EC_202-030-1_%28SB30370%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB30370&dnl=sd_-_4%2C4%27-Dichlorobenzophenone_CAS_90-98-2_EC_202-030-1_%28SB30370%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB30370&dnl=sd_-_4%2C4%27-Dichlorobenzophenone_CAS_90-98-2_EC_202-030-1_%28SB30370%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB30370&dnl=sd_-_4%2C4%27-Dichlorobenzophenone_CAS_90-98-2_EC_202-030-1_%28SB30370%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB30370&dnl=sd_-_4%2C4%27-Dichlorobenzophenone_CAS_90-98-2_EC_202-030-1_%28SB30370%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB30370&dnl=sd_-_4%2C4%27-Dichlorobenzophenone_CAS_90-98-2_EC_202-030-1_%28SB30370%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB30370&dnl=sd_-_4%2C4%27-Dichlorobenzophenone_CAS_90-98-2_EC_202-030-1_%28SB30370%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB30370&dnl=sd_-_4%2C4%27-Dichlorobenzophenone_CAS_90-98-2_EC_202-030-1_%28SB30370%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB45244&dnl=sd_-_2%2C4%27-Dichlorobenzophenone_%5BCAS_85-29-0%5D_%28SB45244%29_%28EU%29.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91008G5E.TXT
https://www.youtube.com/watch?v=_8epOdWUVE0
https://www.cdhfinechemical.com/images/product/msds/37_1869273604_2,4-DICHLOROACETOPHENONE-CASNO-2234-16-4-MSDS.pdf
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.benchchem.com/product/b035555?utm_src=pdf-body
https://www.cpachem.com/msds?num=SB30370&dnl=sd_-_4%2C4%27-Dichlorobenzophenone_CAS_90-98-2_EC_202-030-1_%28SB30370%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB45244&dnl=sd_-_2%2C4%27-Dichlorobenzophenone_%5BCAS_85-29-0%5D_%28SB45244%29_%28EU%29.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91008G5E.TXT
https://www.atsdr.cdc.gov/toxprofiles/tp210-c1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Checkbox: "Toxic" and "Irritant."[1]

Waste Stream:"Solid Hazardous Waste (Halogenated)."[1]

Segregation: Do not mix with liquid wastes. Keep solids separate to lower disposal costs.[1]

Handover: Seal the container tightly. Wipe the exterior to remove dust residues before

placing it in the satellite accumulation area.[1]

Scenario B: Disposal of Reaction Mixtures (Liquid Waste)
Best for: Mother liquors or dissolved samples.[1]

Solvent Compatibility: Ensure the carrier solvent is compatible with halogenated streams.[1]

[8]

Compatible: Dichloromethane, Chloroform, Dichloroethane.[1]

Acceptable (but costly):[1] Acetone, Methanol, Ethyl Acetate (only if the 2,4-DCBP is

already dissolved in them).[1]

The Segregation Rule:

If 2,4-DCBP is dissolved in a non-halogenated solvent (e.g., Ethanol), the entire mixture

must now be classified as Halogenated Waste.[1]

Why? Even trace halogens contaminate non-halogenated fuel blending streams, forcing

the entire drum to undergo expensive high-temp incineration.[1]

Bulking: Pour into the "Halogenated Solvent Waste" carboy (typically red or yellow safety

cans).

PH Check: If the reaction involved acids/bases, neutralize the mixture to pH 6-8 before

adding to the solvent drum to prevent drum corrosion or gas evolution.[1]

Visualization: Waste Decision Logic
The following diagram illustrates the critical decision pathways for segregating 2,4-
Dichlorobenzophenone to ensure regulatory compliance and cost-efficiency.
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2,4-Dichlorobenzophenone
Waste Generated

Physical State?

Pure Solid / Powder

Solid

Dissolved in Solvent

Liquid

Solid Waste Container
(Label: Toxic/Irritant)

Is Solvent Halogenated?
(e.g., DCM, Chloroform) Drain / Sewer

NEVER

Halogenated Waste Stream
(High Temp Incineration)

Lab Pack Disposal Yes (DCM, etc.)
CRITICAL STEP:

Reclassify entire mixture as
HALOGENATED WASTE

No (Ethanol, Acetone)

Non-Halogenated Stream

Must go to Halo Stream

Click to download full resolution via product page

Figure 1: Decision tree for segregating 2,4-Dichlorobenzophenone waste. Note that mixing

this compound with non-halogenated solvents forces the mixture into the halogenated waste

stream.[1]
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Emergency Spill Management
Immediate Action: Isolate the area. If the spill is >500g or outside a fume hood, evacuate non-

essential personnel.[1]

Solid Spill (Powder):

Do not dry sweep vigorously (generates dust).[1]

Cover the spill with wet paper towels or an oil-dampened sweeping compound to suppress

dust.[1]

Scoop material into a disposable container.[1]

Wipe the surface with a detergent solution (soap and water) to remove residues.[1] 2,4-

DCBP is hydrophobic; water alone will not clean the surface effectively.[1]

Liquid Spill (Solution):

Use vermiculite or activated carbon absorbent pads.[1]

Do not use sawdust (combustible).[1]

Place saturated absorbents into the Halogenated Waste solid bin.[1]

Regulatory Compliance (US/EU)
RCRA (USA): While 2,4-Dichlorobenzophenone is not explicitly "P" or "U" listed, it is

regulated as a characteristic hazardous waste if it exhibits toxicity.[1] In a mixture with spent

halogenated solvents (e.g., Methylene Chloride), it falls under F-listed wastes (F001/F002)

[1].[1][6]

Empty Containers: Containers that held this material must be "RCRA Empty" (triple rinsed

with a solvent capable of dissolving the residue, such as acetone) before being discarded as

trash.[1] The rinsate must be collected as hazardous waste.[1]

EU CLP: Classified as Aquatic Chronic 2 (H411).[1] Disposal must comply with Directive

2008/98/EC on waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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